N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-4-benzylbenzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-benzylbenzamide
• InChI: InChI=1S/C27H20N2O2S/c30-24-15-14-21(17-22(24)27-29-23-8-4-5-9-25(23)32-27)28-26(31)20-12-10-19(11-13-20)16-18-6-2-1-3-7-18/h1-15,17,30H,16H2,(H,28,31)
• InChI Key: YNDCJNIYHOWUIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=CC=C(C=C2)C(=O)NC3=CC(=C(C=C3)O)C4=NC5=CC=CC=C5S4
• Molecular Formula: C27H20N2O2S
• Molecular Weight: 436.5 g/mol
• CAS No.: 392248-28-1

Description

“N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-4-benzylbenzamide” is a compound that has been mentioned in the context of being a potential topoisomerase I inhibitor. It has been synthesized as part of a series of derivatives.

Synthesis Analysis

The synthesis of similar compounds has been achieved by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The structure of these compounds was analyzed based on IR, 1H, 13C NMR, and mass spectral data.

Chemical Reactions Analysis

The synthesis of benzothiazole derivatives was achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of similar compounds, such as N-benzo[c][1,2,5]thiazol-4-yl-3-trifluoromethylbenzamide, highlights the importance of benzothiazole derivatives in chemical synthesis. These compounds possess N,N-bidentate directing groups suitable for metal-catalyzed C-H bond functionalization reactions, indicating their potential in developing complex organic molecules (Hamad H. Al Mamari et al., 2019).

Anticancer and Cytotoxic Potential

Benzothiazole derivatives have been synthesized with significant cytotoxic potentials against various cancer cells, such as lung, cervical, and breast cancer, using a one-pot synthesis method. This suggests their potential role in developing new anticancer drugs (Swathi Thumula et al., 2020).

Antimicrobial Activity

The synthesis of benzothiazole derivatives for antimicrobial applications is another area of interest. Compounds such as 2-(2-amino-1,3-thiazol-4-yl)-3H-benzo[f]chromen-3-one have shown antimicrobial activity, suggesting their potential use in antimicrobial coatings and pharmaceuticals (H. A. El‐Wahab et al., 2014).

Fluorescence and Photophysical Studies

The study of triphenylamine–benzothiazole derivatives has revealed temperature-controlled fluorescence switching, offering insights into the design of organic molecules for fluorescence-based applications. This research demonstrates the versatility of benzothiazole derivatives in developing materials with tunable photophysical properties (A. Kundu et al., 2019).

Mechanism of Action

Target of Action

N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-4-benzylbenzamide, also known as N-[3-(1,3-BENZOTHIAZOL-2-YL)-4-HYDROXYPHENYL]-4-BENZYLBENZAMIDE, has been found to have anti-tubercular properties . The primary target of this compound is the DprE1 enzyme , which is essential for the survival of Mycobacterium tuberculosis.

Mode of Action

The interaction of this compound with its target, DprE1, results in the inhibition of the enzyme . This inhibition disrupts the normal functioning of the bacteria, leading to its death .

Biochemical Pathways

The action of this compound affects the biochemical pathway involving DprE1 . DprE1 is a key enzyme in the biosynthesis of arabinogalactan, an essential component of the mycobacterial cell wall . By inhibiting DprE1, the compound disrupts the formation of the cell wall, leading to the death of the bacteria .

Pharmacokinetics

Thiazole derivatives, to which this compound belongs, are generally known for their good absorption and distribution profiles . These properties can contribute to the bioavailability of the compound, but specific studies are needed to confirm this.

Result of Action

The molecular and cellular effects of this compound’s action result in the death of Mycobacterium tuberculosis . By inhibiting the DprE1 enzyme, the compound disrupts the formation of the bacterial cell wall, leading to cell death .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the pH of the environment can affect the compound’s solubility and therefore its bioavailability . Additionally, temperature and humidity can impact the stability of the compound.

Safety and Hazards

A compound with a similar structure, 3-(Benzo[d]thiazol-2-yl)-2-methylaniline, is classified as Acute Tox. 3 Oral according to GHS06, indicating it is toxic if swallowed.

Future Directions

The future directions for research on “N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-4-benzylbenzamide” and similar compounds could include further exploration of their potential as topoisomerase I inhibitors, as well as their cytotoxicity against various human cancer cell lines. Additionally, further studies could focus on the synthesis of new derivatives and their potential applications.